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Compound of Interest

Compound Name: 2-Methoxy-5-nitrobenzotrifluoride

Cat. No.: B1294411

An In-depth Technical Guide to the Solubility of 2-Methoxy-5-nitrobenzotrifluoride in Organic
Solvents

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the known solubility characteristics
of 2-Methoxy-5-nitrobenzotrifluoride (CAS No. 654-76-2). While specific quantitative
solubility data across a broad range of organic solvents is not extensively published, this
document compiles available qualitative information, key physicochemical properties, and
standardized experimental protocols for determining solubility. This guide is intended to serve
as a foundational resource for laboratory professionals engaged in synthesis, formulation, and
drug development who require an understanding of this compound's behavior in various
solvent systems.

Physicochemical Properties of 2-Methoxy-5-
nitrobenzotrifluoride

A thorough understanding of a compound's physical and chemical properties is essential for
predicting its solubility and handling characteristics. 2-Methoxy-5-nitrobenzotrifluoride is a
chemical intermediate utilized in the synthesis of pharmaceuticals, agrochemicals, and dyes|[1]
[2]. Its key properties are summarized below.
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Property Value Reference

CAS Number 654-76-2 [11[3]

Molecular Formula CsHeF3NOs3 [1103114]

Molecular Weight 221.13 g/mol [11[3114]

Appearance White to light yellow crystalline e
powder

Melting Point 79-81 °C [1][4]

Boiling Point ~267.2 °C at 760 mmHg [1]

Density ~1.45 g/cm3 [5]

Solubility Profile

The molecular structure of 2-Methoxy-5-nitrobenzotrifluoride, which includes a lipophilic

trifluoromethyl group, suggests a preference for organic solvents over aqueous media[l]. The

available data, while qualitative, supports this assessment.

Solvent Solubility Reference
Water Insoluble / Low [5]
Dichloromethane Soluble [5]
Chloroform Soluble [5]
Toluene Soluble [5]
Ethanol Soluble [5]
Ether Soluble [5]

The principle of "like dissolves like" is a fundamental guideline for predicting solubility. This

principle states that substances with similar polarities are more likely to be soluble in one

another[6][7]. The diagram below illustrates this relationship.
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Caption: The "Like Dissolves Like" principle of solubility.

Experimental Protocol for Quantitative Solubility
Determination

To obtain precise, quantitative solubility data, a standardized experimental method is required.
The isothermal shake-flask method is a widely accepted and reliable technique for determining
the solubility of a solid compound in a solvent.

Objective: To determine the saturation solubility of 2-Methoxy-5-nitrobenzotrifluoride in a
selected organic solvent at a constant temperature.

Materials:
e 2-Methoxy-5-nitrobenzotrifluoride (=99.0% purity)[1]
o Selected organic solvent (analytical grade)

 Scintillation vials or flasks with airtight caps
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Thermostatic shaker bath or incubator

Analytical balance

Syringe filters (e.g., 0.22 um PTFE)

Volumetric flasks and pipettes

Quantification instrument (e.g., UV-Vis Spectrophotometer or HPLC)
Methodology:

o Preparation: Add an excess amount of solid 2-Methoxy-5-nitrobenzotrifluoride to a pre-
weighed vial. The excess solid is crucial to ensure a saturated solution is achieved.

e Solvent Addition: Add a known volume or mass of the selected organic solvent to the vial.

o Equilibration: Securely cap the vial and place it in a thermostatic shaker bath set to the
desired temperature (e.g., 25 °C). Allow the mixture to shake for a sufficient period (typically
24-72 hours) to ensure equilibrium is reached between the dissolved and undissolved
solute[6].

» Phase Separation: After equilibration, allow the vial to rest in the temperature-controlled bath
for several hours to permit the undissolved solid to settle.

o Sampling: Carefully withdraw a sample from the clear supernatant using a syringe.
Immediately pass the sample through a syringe filter into a pre-weighed volumetric flask to
remove any undissolved microcrystals.

e Quantification:

o Gravimetric Method: Evaporate the solvent from the volumetric flask under vacuum or in a
fume hood and weigh the remaining solid residue.

o Spectroscopic/Chromatographic Method: Dilute the filtered sample to a known
concentration within the calibrated range of an analytical instrument (e.g., HPLC).
Calculate the original concentration based on the dilution factor.
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¢ Calculation: Express the solubility in desired units, such as g/100 mL or mol/L.

The workflow for this experimental protocol is visualized in the diagram below.
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Step 1: Add excess
2-Methoxy-5-nitrobenzotrifluoride
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l
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Caption: Experimental workflow for solubility determination.

Conclusion

2-Methoxy-5-nitrobenzotrifluoride is a crystalline solid with good solubility in common polar
and non-polar organic solvents and low solubility in water. For applications requiring precise
solubility values, the isothermal shake-flask method detailed in this guide provides a robust and
reliable framework for experimental determination. Researchers are advised to perform these
measurements for their specific solvent systems and conditions to ensure accuracy in their
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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